Cas no 5874-90-8 (L-Alanyl-L-alanyl-L-alanine)

L-Alanyl-L-alanyl-L-alanine is a tripeptide composed of three alanine residues, commonly used in biochemical and pharmaceutical research. Its well-defined structure and high purity make it a valuable tool for studying peptide interactions, enzyme substrates, and metabolic pathways. The compound's stability and solubility in aqueous solutions facilitate its application in in vitro assays and as a reference standard. Additionally, its repetitive alanine sequence provides insights into conformational studies and peptide folding dynamics. Suitable for use in peptide synthesis and as a building block for more complex biomolecules, L-Alanyl-L-alanyl-L-alanine offers researchers a reliable and consistent material for experimental and analytical purposes.
L-Alanyl-L-alanyl-L-alanine structure
L-Alanyl-L-alanyl-L-alanine structure
Product Name:L-Alanyl-L-alanyl-L-alanine
CAS No:5874-90-8
MF:C9H17N3O4
MW:231.248982191086
MDL:MFCD00025557
CID:371026
PubChem ID:24891479
Update Time:2025-06-07

L-Alanyl-L-alanyl-L-alanine Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,L-alanyl-L-alanyl-
    • Ala-Ala-Ala
    • Ala-L-Ala-L-Ala
    • H-ala-ala-ala-oh
    • H-ALA-ALA-ALA-OH.H2O
    • (S)-NH2C(CO2H)CH2CO2Me
    • 3-(Methoxycarbonyl)alanine
    • Aspartic acid 4-methyl ester
    • H-(L)Asp(OMe)-OH
    • H-(L-Ala)3-OH
    • H-ASP(OME)-OH
    • L-Ala-L-Ala-L-Ala
    • L-Ala-L-Ala-L-Ala-OH
    • L-Alanyl-L-Alanyl-L-Alanine
    • L-Asparagine acid-4-methyl ester
    • L-aspartic acid methyl ester
    • L-ASPARTIC ACID-4-METHYLESTER
    • L-Aspartic Acid-Methyl Ester
    • -Methyl hydrogen L-aspartate
    • Tri-L-alanine
    • L-Alanine trimer
    • L-Alanine-L-alanine-L-alanine
    • Trialanine
    • (S)-2-((S)-2-((S)-2-Aminopropanamido)propanamido)propanoic acid
    • alanylalanylalanine
    • Alanyl-alanyl-alanine
    • N-L-Alanyl-N-L-alanyl-L-alanine
    • Alanine, alanylalanyl-
    • A-A-A
    • BYXHQQCXAJARLQ-ZLUOBGJFSA-N
    • BDBM50169192
    • 874A908
    • (S)-2-[(S)-2-((S)-2-Amino-propionylamino)-propionylamino]-prop
    • CHEMBL189368
    • Q27140430
    • 5874-90-8
    • MFCD00025557
    • (S)-2-((S)-2-((S)-2-Aminopropanamido)propanamido)propanoicacid
    • DTXSID701318524
    • CHEBI:73313
    • SCHEMBL1674747
    • (S)-2-[(S)-2-((S)-2-Amino-propionylamino)-propionylamino]-propionic acid
    • (2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoic acid
    • HY-W013460
    • CS-W014176
    • EINECS 227-538-0
    • L-Alanyl-L-alanyl-L-alanine
    • MDL: MFCD00025557
    • Inchi: 1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5-,6-/m0/s1
    • InChI Key: BYXHQQCXAJARLQ-ZLUOBGJFSA-N
    • SMILES: O=C([C@H](C)NC([C@H](C)N)=O)N[C@H](C(=O)O)C

Computed Properties

  • Exact Mass: 231.12201
  • Monoisotopic Mass: 231.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.7
  • Topological Polar Surface Area: 122

Experimental Properties

  • Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 250-253 °C (decomposition)
  • Solubility: Soluble (597 g/l) (25 º C),
  • PSA: 126.72

L-Alanyl-L-alanyl-L-alanine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

L-Alanyl-L-alanyl-L-alanine Pricemore >>

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